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Compound of Interest

Compound Name: delta-Tetradecalactone

Cat. No.: B1661937 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Delta-tetradecalactone is a valuable lactone used in the fragrance industry to impart creamy,

fatty, and milky notes with sweet, dairy nuances. Its unique olfactory profile makes it a versatile

ingredient in a variety of fragrance applications, from fine fragrances to personal care products.

This document provides detailed application notes and experimental protocols for the effective

incorporation and evaluation of delta-tetradecalactone in fragrance formulations. It is intended

for researchers, scientists, and professionals involved in fragrance development and

evaluation.

Physicochemical Properties of Delta-
Tetradecalactone
A thorough understanding of the physicochemical properties of delta-tetradecalactone is

essential for its effective use in fragrance formulations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1661937?utm_src=pdf-interest
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C14H26O2 [1]

Molar Mass 226.35 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Profile
Milky, creamy, fatty, with sweet

dairy nuances
[2][3]

Taste Profile (at 20 ppm)
Buttery, fatty, creamy, with

sweet milky and dairy nuances
[3]

Boiling Point 130-135 °C at 5 mmHg [1][3]

Density 0.935 g/mL at 25 °C [1][3]

Refractive Index 1.454-1.464 at 20 °C [2]

Solubility
Practically insoluble in water;

soluble in ethanol
[2]

Flash Point >110°C [2]

Recommended Usage Level in

Fragrance Concentrate
Up to 3%

Experimental Protocols
Protocol 1: Incorporation of Delta-Tetradecalactone into
a Fragrance Concentrate
This protocol outlines the steps for incorporating delta-tetradecalactone into a model

fragrance concentrate.

Materials:

Delta-tetradecalactone

Ethanol (perfumer's grade)
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Other fragrance ingredients (e.g., essential oils, aroma chemicals)

Glass beakers and stirring rods

Calibrated pipettes or digital scale

Procedure:

Preparation of the Fragrance Base: Prepare a base accord by mixing selected fragrance

ingredients according to the desired formulation. For this example, a simple floral-fruity base

is used.

Dilution of Delta-Tetradecalactone: If desired, create a 10% dilution of delta-
tetradecalactone in ethanol to allow for more precise dosing in the final formulation.

Blending: Add the desired amount of delta-tetradecalactone (or its dilution) to the fragrance

base. Start with a concentration of 0.5% and create variations up to 3%.

Homogenization: Gently stir the mixture until the delta-tetradecalactone is completely

dissolved and the solution is homogeneous.

Maceration: Allow the fragrance concentrate to macerate for at least 48 hours in a cool, dark

place to allow the notes to blend and mature.
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Figure 1. Workflow for incorporating delta-tetradecalactone into a fragrance concentrate.

Protocol 2: Sensory Evaluation of Fragrances
Containing Delta-Tetradecalactone
This protocol details the sensory evaluation of the prepared fragrance concentrates using a

trained sensory panel. Both descriptive analysis and discrimination testing are employed.

Objective: To characterize the olfactory profile of fragrances containing varying concentrations

of delta-tetradecalactone.

Materials:

Fragrance concentrates (prepared in Protocol 1) diluted to 20% in ethanol.

Control fragrance (without delta-tetradecalactone) diluted to 20% in ethanol.

Perfume blotters.

Sensory evaluation booths with controlled lighting and ventilation.
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Data collection forms or software.

A panel of 8-12 trained sensory assessors.

Procedure:

Sample Preparation: Dip perfume blotters into the diluted fragrance samples approximately 1

cm deep for 2 seconds.

Sample Presentation: Present the coded blotters to the panelists in a randomized order.

Evaluation: Instruct panelists to evaluate the odor of each sample at different time points (top

note: immediately, heart note: after 15 minutes, base note: after 1 hour) and rate the intensity

of predefined sensory attributes on a 10-point scale (0 = not perceptible, 10 = very strong).

Data Analysis: Analyze the mean scores for each attribute and compare the profiles of the

different formulations.

Illustrative Sensory Profile Data:

Sensory
Attribute

Control (0%)
0.5% Delta-
Tetradecalacto
ne

1.5% Delta-
Tetradecalacto
ne

3.0% Delta-
Tetradecalacto
ne

Creamy 1.2 4.5 7.8 9.2

Milky 0.8 3.9 7.1 8.8

Fruity 7.5 7.2 6.8 6.5

Floral 8.1 7.9 7.5 7.1

Overall

Sweetness
6.5 7.0 7.8 8.5

Overall Strength 7.0 7.2 7.5 7.8

Objective: To determine if there is a perceptible difference between the control fragrance and

the fragrance containing the lowest concentration (0.5%) of delta-tetradecalactone.
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Procedure:

Sample Presentation: Present each panelist with three coded samples, two of which are

identical (the control) and one is different (0.5% delta-tetradecalactone formulation). The

order of presentation should be randomized for each panelist.

Evaluation: Ask panelists to identify the "odd" or different sample.

Data Analysis: Analyze the number of correct identifications. Statistical significance is

determined using a binomial test or chi-square analysis.
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Figure 2. Experimental workflow for the sensory evaluation of fragrances.

Protocol 3: Accelerated Stability Testing of Fragrances
Containing Delta-Tetradecalactone
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This protocol describes an accelerated stability test to evaluate the physical and chemical

stability of the fragrance formulations over time.

Materials:

Fragrance concentrates in their final packaging (e.g., glass bottles).

Control fragrance in the same packaging.

Stability chambers or ovens set at controlled temperatures (e.g., 40°C).

UV light cabinet.

pH meter, viscometer, and gas chromatograph-mass spectrometer (GC-MS).

Procedure:

Sample Storage: Place the packaged fragrance samples under the following conditions:

Elevated temperature: 40°C ± 2°C.

UV light exposure: Continuous exposure at a controlled wavelength.

Room temperature (control): 25°C ± 2°C.

Evaluation Intervals: Evaluate the samples at specified time points (e.g., 0, 1, 2, and 3

months).

Parameters to Evaluate:

Physical Changes: Color, clarity, and phase separation.

Odor Profile: Sensory evaluation by a trained panel to detect any changes in the fragrance

character.

Physicochemical Properties: pH and viscosity.

Chemical Composition: GC-MS analysis to monitor the concentration of delta-
tetradecalactone and the formation of any degradation products.
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Illustrative Stability Data:

Parameter Time Point Control (25°C)
1.5% DTL
(40°C)

1.5% DTL (UV
Light)

Color Change

(ΔE)
0 months 0.0 0.0 0.0

1 month 0.2 0.5 1.1

2 months 0.3 0.9 2.0

3 months 0.4 1.5 3.2

Odor Profile 3 months No change
Slight decrease

in creamy note

Noticeable off-

notes

pH 0 months 6.8 6.8 6.8

3 months 6.7 6.5 6.2

Delta-

Tetradecalactone

Conc. (GC-MS,

% relative to

initial)

0 months - 100% 100%

3 months - 98.5% 92.1%

Signaling Pathways and Mechanisms of Olfaction
The perception of delta-tetradecalactone, like all odorants, is initiated by its interaction with

olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity.

This interaction triggers a complex signaling cascade.
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Figure 3. Simplified diagram of the olfactory signal transduction pathway.
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Conclusion
Delta-tetradecalactone is a highly effective fragrance ingredient for creating creamy, milky,

and fatty notes. Its successful application in fragrance formulations depends on careful

consideration of its concentration, its interaction with other fragrance components, and its

stability in the final product. The protocols provided in this document offer a systematic

approach to incorporating and evaluating delta-tetradecalactone, enabling the development of

high-quality and stable fragrances. Further research can focus on identifying the specific

olfactory receptors that bind to delta-tetradecalactone to better understand its unique sensory

perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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